Cas no 39161-84-7 (4-Mercaptophenylacetic acid)

• Product Name: 4-Mercaptophenylacetic acid
• CAS No: 39161-84-7
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD00797617
• CID: 89334
• PubChem ID: 3390511
• Update Time: 2025-07-28

4-Mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Mercaptophenylacetic acid
• 2-(4-sulfanylphenyl)acetic acid
• 4-Mercaptophenylacet
• p-Mercaptophenylacetic Acid
• (4-mercaptophenyl)acetic acid
• 2-(4-mercaptophenyl)acetic acid
• 4-Mercaptobenzeneacetate
• Benzeneacetic acid,4-mercapto
• mercaptophenylacetic acid
• (4-Carboxymethyl)thiophenol
• (4-Sulfanylphenyl)acetic acid
• ORXSLDYRYTVAPC-UHFFFAOYSA-N
• AMY25666
• 1-OXO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-7-SULFONICACIDAMIDE
• 4-mercapto-phenyl-acetic acid
• (4-mercapto-phenyl)-acetic acid
• Benzeneacetic acid, 4-mercapto-
• F0001-1105
• 4-mercaptobenzeneacetic acid
• 4-mercaptophenylaceti cacid
• CHEMBL257258
• FT-0639531
• M977MK9GKO
• AS-35995
• 4-mercapto-phenyl acetic acid
• CS-W001077
• 4-MERCAPTOPHENYLACETICACID
• 4-Mercaptophenylacetic acid [MI]
• DTXSID80392056
• EN300-82202
• A824433
• MFCD00797617
• 4-Mercaptophenylacetic acid, 97%
• 39161-84-7
• AKOS015893989
• UNII-M977MK9GKO
• SCHEMBL165930
• 4-mercapto-phenylacetic acid
• DB-049383
• DTXCID00342917
• MPAA cpd

• MDL： MFCD00797617
• Inchi： 1S/C8H8O2S/c9-8(10)5-6-1-3-7(11)4-2-6/h1-4,11H,5H2,(H,9,10)
• InChI Key： ORXSLDYRYTVAPC-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-109 °C (lit.)
• Boiling Point: 336°C at 760 mmHg
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water. Soluble in Dichloromethane, Ethanol and Methanol
• PSA: 76.10000
• LogP: 1.60240
• Solubility: Not determined
• Sensitiveness: Air Sensitive

4-Mercaptophenylacetic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：2-8°C
• Risk Phrases：R37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols